4-Fluoro-2-[(2-methylphenyl)methoxy]benzenethiol

• IUPAC Name: 4-fluoro-2-[(2-methylphenyl)methoxy]benzenethiol
• InChI: InChI=1S/C14H13FOS/c1-10-4-2-3-5-11(10)9-16-13-8-12(15)6-7-14(13)17/h2-8,17H,9H2,1H3
• InChI Key: RIUHKSJSSUPPIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=C(C=CC(=C2)F)S
• Molecular Formula: C14H13FOS
• Molecular Weight: 248.32 g/mol

Description

Compound “4-Fluoro-2-[(2-methylphenyl)methoxy]benzenethiol” is a chemical entity listed in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “4-Fluoro-2-[(2-methylphenyl)methoxy]benzenethiol” involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” may involve large-scale chemical reactions using specialized equipment. The process is optimized to ensure high efficiency and cost-effectiveness while maintaining the quality of the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “4-Fluoro-2-[(2-methylphenyl)methoxy]benzenethiol” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: The reactions involving compound “this compound” typically use common reagents such as acids, bases, and oxidizing or reducing agents. The reaction conditions, including temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products: The major products formed from the reactions of compound “this compound” depend on the specific reaction conditions and reagents used. These products are often characterized using analytical techniques such as spectroscopy and chromatography.

Scientific Research Applications

Compound “4-Fluoro-2-[(2-methylphenyl)methoxy]benzenethiol” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.

Industry: It is utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of compound “4-Fluoro-2-[(2-methylphenyl)methoxy]benzenethiol” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and properties. The exact mechanism may vary based on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds: Compound “4-Fluoro-2-[(2-methylphenyl)methoxy]benzenethiol” can be compared with other similar compounds based on its chemical structure and properties. Some of the similar compounds include those with analogous functional groups or molecular frameworks.

Uniqueness: The uniqueness of compound “this compound” lies in its specific chemical structure, which imparts distinct properties and reactivity. This makes it valuable for various research and industrial applications.